1-Benzyl-2-ethylpiperidin-4-one: Basic Properties, Synthetic Workflows, and Applications in Targeted Therapeutics
1-Benzyl-2-ethylpiperidin-4-one: Basic Properties, Synthetic Workflows, and Applications in Targeted Therapeutics
Executive Summary As pharmaceutical research shifts toward highly specific, stereochemically complex scaffolds, functionalized nitrogen-containing heterocycles have become indispensable. 1-Benzyl-2-ethylpiperidin-4-one (CAS: 1823491-08-2)[1] represents a critical evolution from standard 1,4-disubstituted piperidines. By introducing an ethyl group at the C2 position, this molecule gains a rigid chiral center that dictates spatial orientation—a feature that has proven vital in the development of for acute leukemia[2] and dual-target for Alzheimer's disease[3][4].
In this technical guide, we will deconstruct the physicochemical properties, self-validating synthetic protocols, and pharmacological pathways of this compound, providing a comprehensive resource for drug development professionals.
Structural and Physicochemical Profiling
The architectural brilliance of 1-benzyl-2-ethylpiperidin-4-one lies in its conformational predictability. The molecule predominantly adopts a stable chair conformation[5].
Conformational Causality: To minimize 1,3-diaxial steric clashes, both the bulky N-benzyl group and the C2-ethyl group strongly prefer equatorial positions[4][5]. This rigid trans-diequatorial arrangement is not merely a structural trivia; it actively dictates the trajectory of downstream functionalization. When the C4 ketone undergoes reductive amination or Grignard addition, the equatorial C2-ethyl group sterically shields one face of the ring, ensuring high diastereoselectivity in the resulting drug candidate.
Quantitative Data Summary
The following table synthesizes the core properties of the compound, highlighting the scientific rationale behind its utility in drug design.
| Property | Value | Causality / Scientific Significance |
| CAS Registry Number | 1823491-08-2 | Unique identifier for the specific 2-ethyl substituted derivative[6]. |
| Molecular Formula | C14H19NO | Provides an optimal lipophilic core suitable for fragment-based design. |
| H-Bond Donors | 0 | The absence of donors increases passive membrane and Blood-Brain Barrier (BBB) permeability. |
| H-Bond Acceptors | 2 (Ketone O, Amine N) | Essential for anchoring the scaffold to target protein active sites via hydrogen bonding. |
| Stereochemistry | Chiral C2 center | Enables stereospecific, high-affinity binding in deep hydrophobic pockets (e.g., Menin). |
| Ring Conformation | Chair (Equatorial) | Minimizes internal strain and directs highly stereoselective C4 functionalization[5]. |
Mechanistic Chemical Synthesis: The Double Aza-Michael Addition
Traditional Dieckmann condensations for piperidone synthesis often yield complex, difficult-to-separate mixtures. To achieve high atom economy and strict regiocontrol, the synthesis of 2-alkyl-substituted 4-piperidones is elegantly executed via a double aza-Michael addition [4][7].
Experimental Protocol 1: Synthesis of 1-Benzyl-2-ethylpiperidin-4-one
This protocol utilizes a cross-conjugated divinyl ketone and benzylamine. Every step is designed as a self-validating system to ensure maximum yield and stereochemical purity.
-
Precursor Preparation: Dissolve benzylamine (1.3 equiv) in a biphasic mixture of acetonitrile and aqueous NaHCO₃ (3:1 v/v)[4].
-
Causality: The biphasic system acts as a dynamic buffer. It prevents the premature polymerization of the highly reactive divinyl ketone while maintaining the benzylamine in its active, nucleophilic state.
-
-
Controlled Addition: Cool the suspension to 15–16 °C. Slowly add the divinyl ketone precursor (1.0 equiv) dissolved in acetonitrile over a period of 40 minutes[4].
-
Causality: The initial intermolecular Michael addition is highly exothermic. Slow addition at lowered temperatures suppresses unwanted 1,2-additions and oligomerization, ensuring the reaction remains under strict kinetic control.
-
-
Thermal Cyclization: Gradually heat the reaction mixture to reflux (approx. 95 °C) and stir for 1.5 hours[4].
-
Causality: While the first addition is fast, the subsequent intramolecular ring closure is kinetically slower due to entropic barriers. Elevated thermal energy provides the necessary activation energy to drive the cyclization to completion.
-
-
Workup and Isolation: Evaporate the acetonitrile in vacuo. Add ethyl acetate to the residue, wash with brine, and dry over anhydrous Na₂SO₄[4].
-
Purification: Isolate the target compound via silica gel column chromatography (Hexanes/EtOAc) to yield the pure piperidone as a pale yellow oil.
Fig 1: Double Aza-Michael synthesis workflow for 2-alkyl-4-piperidones.
Pharmacological Applications & Target Pathways
The 1-benzyl-4-piperidone core is a privileged structure in medicinal chemistry, serving as a primary intermediate for two major therapeutic classes:
A. Menin-MLL Inhibitors (Oncology) In acute leukemias characterized by mixed lineage leukemia (MLL) fusions, the Menin-MLL protein complex acts as an oncogenic driver, upregulating genes like HOXA9 and MEIS1[2]. Derivatives of 1-benzyl-2-ethylpiperidin-4-one act as potent small-molecule inhibitors that competitively bind to the deep, hydrophobic central cavity of Menin[2]. The C2-ethyl group provides critical van der Waals contacts within the binding pocket, exponentially enhancing binding affinity compared to unsubstituted analogs.
B. Dual-Target AChE Inhibitors (Neurology) For Alzheimer's disease, the scaffold is utilized to synthesize analogs of Donepezil[4]. The functionalized piperidine ring simultaneously binds to the catalytic active site and the peripheral anionic site of acetylcholinesterase (AChE), enhancing cholinergic tone while also exhibiting affinity for serotonin transporters[3][4].
Fig 2: Mechanism of Menin-MLL complex disruption by piperidone derivatives.
Downstream Validation: Crystallization Protocol
To validate the stereochemistry of synthesized derivatives prior to biological assays, single-crystal X-ray diffraction is mandatory.
Experimental Protocol 2: Binary Solvent Crystallization
-
Dissolution: Dissolve the purified 1-benzyl-2-ethylpiperidin-4-one derivative in a minimal volume of a binary solvent system consisting of Dichloromethane (DCM) and Methanol (1:1 v/v)[5].
-
Causality: DCM acts as the primary solvent, ensuring complete dissolution of the lipophilic compound. Methanol acts as a miscible anti-solvent. Because DCM is highly volatile, it evaporates faster than methanol, gradually reducing the solubility of the compound and forcing nucleation.
-
-
Slow Evaporation: Allow the solution to undergo slow evaporation at room temperature in a vibration-free environment for 48–72 hours[5].
-
Causality: A vibration-free environment prevents premature, rapid nucleation, which would result in amorphous powders rather than the highly ordered, single-crystal lattices required for X-ray diffraction.
-
-
Isolation: Isolate the resulting light-yellow crystals and wash with trace amounts of cold ethanol to remove surface impurities without dissolving the crystal lattice[5].
References
-
Title: Synthesis and crystallization procedure of piperidin-4-one and its derivatives Source: Chemical Review and Letters URL: [Link]
-
Title: Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease Source: National Institutes of Health (PMC) URL: [Link]
-
Title: Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues Source: National Institutes of Health (PMC) URL: [Link]
Sources
- 1. Chemical Product Inquiry - CAS No. 1823491-08-2 - AiFChem [aifchem.com]
- 2. 1-Benzyl-4-Piperidone: Applications in Medicinal Chemistry and its Preparation Methods_Chemicalbook [chemicalbook.com]
- 3. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues - PMC [pmc.ncbi.nlm.nih.gov]
- 5. chemrevlett.com [chemrevlett.com]
- 6. Spiro-chromanone Synthesis - Product Catalog - AiFChem [aifchem.com]
- 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
